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Compound of Interest

Compound Name: 17-Epiestriol-d5

Cat. No.: B12430231 Get Quote

For researchers, scientists, and professionals in drug development, the use of stable isotope-

labeled internal standards is crucial for achieving accurate and reproducible quantification in

mass spectrometry-based assays. This guide provides an in-depth overview of 17-Epiestriol-
d5, a deuterated analog of 17-Epiestriol, detailing its commercial availability, key specifications,

and typical applications in analytical workflows.

Introduction to 17-Epiestriol-d5
17-Epiestriol-d5 is a synthetic, isotopically labeled form of 17-Epiestriol, an endogenous

estrogen metabolite.[1] The incorporation of five deuterium atoms (d5) results in a higher

molecular weight compared to the endogenous compound, allowing it to be distinguished by a

mass spectrometer. This property makes it an ideal internal standard for isotope dilution mass

spectrometry (IDMS) techniques, primarily Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS). When added to a biological sample at a known concentration, it co-elutes with the

unlabeled analyte and experiences similar ionization and fragmentation, effectively correcting

for variations in sample preparation, injection volume, and matrix effects.

Commercial Availability
Several reputable suppliers offer 17-Epiestriol-d5 for research purposes. These suppliers

typically provide the compound as a neat solid or in solution, accompanied by a Certificate of

Analysis (CoA) detailing its quality and purity.
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Supplier
Product/Catalog
Number

Available Formats Key Information

LGC Standards TRC-E586512
1 mg, 10 mg (Neat

Solid)

Provides a Certificate

of Analysis with the

product. Synonyms

include (16α,17α)-

Estra-1,3,5(10)-triene-

3,16,17-triol-d5.[2][3]

Clinivex RCLST215685
Solid (Customizable

mg quantity)

Intended for

laboratory and

research use only. A

Certificate of Analysis

is provided, with

recommended storage

conditions.[4]

Cayman Chemical

Not directly available

(offers unlabeled 17-

Epiestriol)

N/A

Offers the unlabeled

analog (Item No.

33601), providing

detailed product

information and a CoA

for it.[1]

Cerilliant (a

MilliporeSigma brand)

Not directly available

(offers other

deuterated estrogens)

N/A

A known supplier of

certified reference

materials, including

deuterated estrogens

like 17β-Estradiol-D5,

which indicates their

capability in this area.

Technical Specifications
The quality of an internal standard is paramount for reliable quantification. Key technical

specifications are typically provided on the supplier's Certificate of Analysis. While a specific
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CoA for 17-Epiestriol-d5 was not publicly available, the table below summarizes expected and

commonly reported data based on supplier information and analogous products.

Parameter Typical Specification Importance

Chemical Formula C₁₈H₁₉D₅O₃
Defines the elemental

composition.

Molecular Weight ~293.41 g/mol

Used for concentration

calculations and mass

spectrometer settings.

Chemical Purity ≥98% (by HPLC, NMR)

Ensures that the standard is

free from other chemical

impurities that could interfere

with the analysis.

Isotopic Purity ≥98%

Indicates the percentage of the

compound that is correctly

labeled with five deuterium

atoms, ensuring minimal

isotopic crosstalk with the

analyte.

Physical Form Solid

Most suppliers provide the

compound as a solid for

stability and ease of weighing.

Storage Conditions
-20°C, protected from light and

moisture

Essential for maintaining the

long-term stability and integrity

of the compound.

Solubility Slightly soluble in methanol
Important for the preparation of

stock and working solutions.

Experimental Protocols: Quantification of Estrogens
using 17-Epiestriol-d5
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17-Epiestriol-d5 is primarily used as an internal standard for the quantification of 17-Epiestriol

and other related estrogens in biological matrices such as serum, plasma, and urine. Below is a

generalized LC-MS/MS protocol synthesized from established methods for estrogen analysis.

1. Preparation of Standards and Internal Standard (IS) Stock Solutions

17-Epiestriol-d5 Stock Solution: Accurately weigh the solid standard and dissolve it in a

suitable solvent (e.g., methanol) to create a stock solution of known concentration (e.g., 1

mg/mL). This solution should be stored at -20°C or lower.

Working IS Solution: Dilute the stock solution with an appropriate solvent (e.g., 50%

methanol) to a working concentration suitable for spiking into samples (e.g., 5 ng/mL).

Calibration Standards: Prepare a series of calibration standards by spiking known amounts

of unlabeled 17-Epiestriol into a surrogate matrix (e.g., charcoal-stripped serum or buffer) to

create a calibration curve covering the expected concentration range of the analyte.

2. Sample Preparation: Liquid-Liquid Extraction (LLE)

This is a common method for extracting steroids from biological fluids.

Spiking: Add a precise volume of the working IS solution to a known volume of the biological

sample (e.g., 50 µL of IS to 200 µL of serum).

Equilibration: Gently vortex the mixture and allow it to equilibrate for approximately 15

minutes at 4°C.

Extraction: Add an immiscible organic solvent, such as methyl tert-butyl ether (MTBE) or a

hexane:ethyl acetate mixture. Vortex vigorously for 1-2 minutes to ensure thorough mixing.

Phase Separation: Centrifuge the sample to separate the aqueous and organic layers. The

steroids will partition into the organic layer.

Drying: Carefully transfer the organic layer to a clean tube and evaporate the solvent to

dryness under a stream of nitrogen at a controlled temperature (e.g., 35-50°C).
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Reconstitution: Reconstitute the dried extract in a small, known volume of the initial mobile

phase (e.g., 75-150 µL of 20-50% methanol in water) for injection into the LC-MS/MS

system.

3. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A C18 reversed-phase column is typically used for steroid separation (e.g., 50-

100 mm length, <2 µm particle size).

Mobile Phase: A gradient elution using water (A) and methanol or acetonitrile (B), often

with additives like ammonium fluoride or ammonium hydroxide to improve ionization, is

common.

Flow Rate: Typical flow rates range from 0.2 to 0.5 mL/min.

Injection Volume: 20-50 µL of the reconstituted sample is injected.

Tandem Mass Spectrometry (MS/MS):

Ionization: Electrospray ionization (ESI) is commonly used, often in negative mode for

estrogens.

Detection: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM)

mode. Specific precursor-to-product ion transitions for both the unlabeled analyte (17-

Epiestriol) and the deuterated internal standard (17-Epiestriol-d5) are monitored.

Quantification: The analyte concentration is determined by calculating the ratio of the peak

area of the analyte to the peak area of the internal standard and comparing this ratio to the

calibration curve.

Visualizations
The following diagrams illustrate the typical workflows and relationships involved in using 17-
Epiestriol-d5 for research.
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Fig. 1: General workflow for sample analysis using a deuterated internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12430231?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12430231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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(e.g., LGC, Clinivex)

Quality defined by:
Certificate of Analysis (CoA)
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Use in Research Application: Isotope Dilution Mass Spectrometry (LC-MS/MS) Purpose: Accurate quantification of endogenous 17-Epiestriol

Enables

LC-MS/MS Method Components

Sample Prep (LLE/SPE) LC Separation MS/MS Detection (MRM)

Requires
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Fig. 2: Logical relationship between the commercial product and its research application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12430231?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12430231?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

